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Compound of Interest

Compound Name: (-)-Tuberine

Cat. No.: B12765922

For the attention of: Researchers, scientists, and drug development professionals.

The inquiry into the chemical compound "(-)-Tuberine" reveals a landscape of ambiguity within
scientific literature and databases. The term "Tuberine" is associated with multiple distinct
chemical entities and, importantly, is also the name of a well-characterized human protein. This
technical guide aims to dissect this ambiguity, presenting the available data for the potential
small molecule candidates for "(-)-Tuberine" and clarifying the distinction from the protein of
the same name. At present, a definitive, universally recognized chemical structure and
associated properties for a compound specifically designated as "(-)-Tuberine" remain elusive
in publicly accessible scientific databases.

Unraveling the "Tuberine" Identity Crisis

The primary challenge in defining "(-)-Tuberine" stems from the existence of several molecules
referred to by similar names, alongside a critical protein involved in human cell signaling. The
diagram below illustrates the convoluted nomenclature surrounding "Tuberine".
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Caption: Logical relationship diagram illustrating the ambiguity surrounding the term "Tuberine",
distinguishing between potential small molecule candidates and the well-characterized Tuberin
(TSC2) protein.

Potential Small Molecule Candidates for "(-)-
Tuberine"

Two primary small molecule structures emerge from chemical databases under the name
"Tuberine" or "Tuberin". It is plausible that "(-)-Tuberine" is the levorotatory enantiomer of one
of these compounds.

Candidate 1: PubChem CID 44584599 ("Tuberine")

This compound is a complex molecule with the chemical formula C27H35NO6.
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Table 1: Physicochemical Properties of "Tuberine" (CID 44584599)

Property Value Source
Molecular Formula C27H35N0O6 PubChem[1]
Molecular Weight 469.6 g/mol PubChem[1]

2-[(2S,5R)-5-[(1R)-2-[4-(2-
benzamidoethyl)phenoxy]-1-

IUPAC Name PubChem|[1]
hydroxyethyl]-5-methyloxolan-

2-yl]propan-2-yl acetate

Cc(Cc)(c1cec(o
(O1)C(COC2=CC=C(C=C2)C

SMILES PubChem
CNC(=0)C3=CC=CC=C3)0)0O

C(=0)C

Note: The stereochemistry in the IUPAC name suggests this is a specific stereoisomer, but its
optical rotation is not specified in the database.

Candidate 2: PubChem CID 5352006 ("Tuberin")

This is a significantly simpler molecule with the formula CLOH11NOZ. It has been reported in
Streptomyces amakusaensis and Haplophyllum tuberculatum.[2]

Table 2: Physicochemical Properties of "Tuberin" (CID 5352006)
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Property Value Source

Molecular Formula C10H11NO2 PubChem|[2]

Molecular Weight 177.20 g/mol PubChem|[2]
N-[(E)-2-(4-

IUPAC Name methoxyphenyl)ethenyl]forma PubChem|[2]
mide

COC1=CC=C(/C=C/NC=0)C=
SMILES 1 PubChem[2]

CAS Number 2501-37-3 PubChem|[2]

The Enantiomeric Puzzle: (+)-Tuberine

Research on natural products isolated from Haplophyllum tuberculatum has described a "(+)-
tuberine™ with antimicrobial properties. The reported structure is complex and appears to be
related to the first candidate from PubChem (CID 44584599). The positive optical rotation
explicitly denotes a specific enantiomer, strongly suggesting the existence of its "(-)"
counterpart. However, a definitive characterization and isolation of "(-)-Tuberine" from this
source is not clearly documented in the available literature.

The Protein "Tuberin" (TSC2)

It is crucial to differentiate the aforementioned small molecules from the protein Tuberin, which
is the product of the TSC2 gene. Tuberin is a key regulator of cell growth and proliferation and
acts as a tumor suppressor. It functions in a complex with hamartin (TSC1) to regulate the
MTOR signaling pathway. Mutations in the TSC1 or TSC2 genes lead to the genetic disorder
tuberous sclerosis complex.

Tuberin (TSC2) Signaling Pathway

Tuberin (in the TSC1-TSC2 complex) acts as a GTPase-activating protein (GAP) for the small
G-protein Rheb. By converting Rheb-GTP to its inactive GDP-bound state, the TSC1-TSC2
complex inhibits the mTORC1 (mammalian target of rapamycin complex 1) pathway. This
pathway is a central regulator of cell growth, protein synthesis, and autophagy. Growth factor
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signaling, for instance through the PI3K/Akt pathway, can phosphorylate and inactivate the
TSC1-TSC2 complex, thereby activating mTORCL1.
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Caption: Simplified signaling pathway showing the role of the Tuberin (TSC2) protein in the
regulation of mMTORCL1.

Experimental Protocols

Due to the ambiguity in the chemical identity of "(-)-Tuberine", a universally applicable
experimental protocol for its synthesis or isolation cannot be provided. Researchers interested
in this area should refer to the primary literature on the isolation of alkaloids from Haplophyllum
tuberculatum for methodologies related to the extraction and characterization of similar
compounds. For studies involving the Tuberin (TSC2) protein, standard molecular biology and
biochemistry protocols for protein expression, purification, and functional assays (e.g., GAP
assays) would be appropriate.

Conclusion and Recommendations for Researchers

The term "(-)-Tuberine" is currently not associated with a single, well-defined chemical
structure in the public domain. Researchers encountering this name should exercise caution
and seek to clarify which of the potential molecular entities is being referred to. The most likely
candidate for a chiral "(-)-Tuberine" would be the enantiomer of the complex alkaloid isolated
from Haplophyllum tuberculatum, though its definitive isolation and characterization are not
readily found. It is imperative to distinguish these potential small molecules from the Tuberin
(TSC2) protein, a critical component of the mTOR signaling pathway. Future research should
aim to resolve this nomenclature ambiguity through the definitive isolation, structural
elucidation (including stereochemistry and optical rotation measurement), and systematic
naming of the alkaloids from relevant natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12765922#tuberine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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